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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385 Get Quote

For researchers, scientists, and drug development professionals handling BMS-191095, a

selective activator of mitochondrial ATP-sensitive potassium (mitoKATP) channels, ensuring its

proper disposal is a critical component of laboratory safety and regulatory compliance. In the

absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions, this guide

provides a comprehensive operational plan based on the compound's known characteristics

and general principles of chemical waste management.

Key Compound Information
A summary of the pertinent data for BMS-191095 hydrochloride is presented below, compiled

from available chemical supplier information. This information is crucial for a preliminary risk

assessment before handling and disposal.
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Property Value

Chemical Name

(3R,4S)-4-[(4-Chlorophenyl)(1H-imidazol-2-

ylmethyl)amino]-3,4-dihydro-3-hydroxy-2,2-

dimethyl-2H-1-benzopyran-6-carbonitrile

monohydrochloride

Molecular Formula C₂₂H₂₁ClN₄O₂ · HCl

Molecular Weight 445.34 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (20 mg/mL)

Hazard Classifications

Eye Irritant 2, Skin Irritant 2, Specific Target

Organ Toxicity (Single Exposure) 3 (Respiratory

system)

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

Storage Class 11 (Combustible Solids)

Experimental Protocols: Disposal Procedures
The following step-by-step protocol is a recommendation for the proper disposal of BMS-
191095 in a laboratory setting. This procedure should be adapted to comply with the specific

regulations of your institution and local authorities.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene),

and safety glasses or goggles.

If handling the powder outside of a certified chemical fume hood, a respirator may be

necessary to avoid inhalation.

2. Waste Identification and Segregation:
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All disposable materials that have come into contact with BMS-191095, such as pipette tips,

contaminated gloves, and empty vials, should be considered hazardous waste.

Segregate this waste from general laboratory trash.

3. Waste Collection:

Solid Waste: Collect all solid waste contaminated with BMS-191095 in a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be compatible

with the chemical properties of the compound.

Liquid Waste: For solutions of BMS-191095 (e.g., in DMSO), collect the waste in a

designated, sealed, and clearly labeled hazardous waste container. Do not mix with other

incompatible waste streams.

4. Waste Labeling:

Clearly label the hazardous waste container with the following information:

"Hazardous Waste"

The full chemical name: BMS-191095 hydrochloride

The solvent used (if applicable, e.g., DMSO)

The approximate concentration and quantity of the waste

The date of accumulation

The hazard classifications: "Irritant," "Combustible Solid"

5. Storage of Waste:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure waste accumulation area.

Ensure the storage area is away from sources of ignition and incompatible materials.
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6. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Never dispose of BMS-191095 down the drain or in the regular trash.

Logical Workflow for Chemical Handling and
Disposal
The following diagram illustrates the decision-making process and workflow for the safe

handling and disposal of a research chemical like BMS-191095.
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To cite this document: BenchChem. [Proper Disposal of BMS-191095: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139385#bms-191095-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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